Cas no 50-78-2 (Aspirin)
Aspirin Chemical and Physical Properties
Names and Identifiers
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- Acetylsalicylic acid
- o-Acetylsalicylic acid 2-Acetoxybenzoic acid
- 2-Acetoxybenzoic acid~Aspirin
- aspirin usp
- O-Acetylsalicylic acid
- Aspirin
- Acetoxybenzoic acid
- Metronidazolum
- 2-(Acetyloxy)benzoic acid
- ACETYLSALICYLIC ACID(RG) PrintBack
- Aspirin (Acetyl Salicylic Acid)
- 2-Acetoxybenzoic acid
- 2-Acetoxybenzoic acid,O-Acetylsalicyl
- 2-Acetoxybenzoic acid,O-Acetylsalicylic acid,ASA
- Adiro
- ASA
- Aspec
- Aspr
- Aspro
- Bayer
- ECM
- Novid
- ronal
- Xaxa
- 阿司匹林
- Acetylsalicylate
- o-Acetoxybenzoic acid
- Polopiryna
- Acylpyrin
- Ecotrin
- Easprin
- Acetophen
- Acenterine
- Acetosal
- Colfarit
- Salicylic acid acetate
- o-Carboxyphenyl acetate
- Enterosarein
- Aspergum
- Salcetogen
- Pharmacin
- Acetosalin
- Premaspin
- Micristin
- Benaspir
- Aspirdrops
- Acetonyl
- Aceticyl
- Temperal
- Acetylin
- Empirin
- Ecolen
- Rhodine
- Endydol
- Saletin
- Rheumintabletten
- Solprin acid
- Acidum acetylsalicylicum
- Globen
- O-ACETYLSALICYLIC ACID
- O-ACETOXYBENZOIC ACID
- 2-Acetoxybenzoesre,Aspirin
- ASPIRIN (AECTAMINOPHIN)
- ACETYLSALICYLIC ACID BP2000
- Acetylsalicylic Acid
- 2-Acetoxybenzoic Acid
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- MDL: MFCD00002430
- Inchi: 1S/C9H8O4/c1-6(10)13-8-5-3-2-4-7(8)9(11)12/h2-5H,1H3,(H,11,12)
- InChI Key: BSYNRYMUTXBXSQ-UHFFFAOYSA-N
- SMILES: CC(OC1C(C(=O)O)=CC=CC=1)=O
- BRN: 779271
Computed Properties
- Exact Mass: 180.04200
- Monoisotopic Mass: 180.042259
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 63.6
- Molecular Weight: 180.16
Experimental Properties
- Color/Form: White to off white crystalline powder
- Density: 1.35
- Melting Point: 134-136?°C(lit.)
- Boiling Point: 140°C
- Flash Point: 250 °C
- Refractive Index: 1.4500 (estimate)
- Solubility: H2O: 10 mg/mL at 37 °C
- Water Partition Coefficient: 3.3 g/L (20 oC)
- Stability/Shelf Life: Stable. Keep dry. Incompatible with strong oxidizing agents, strong bases, strong acids, various other compounds such as iodides, iron salts, quinine salts, etc.
- PSA: 63.60000
- LogP: 1.31010
- Odor: Odorless, but in moist air it is gradually hydrolyzed and acquires odor of acetic acid
- Sensitiveness: Sensitive to humidity
- Vapor Pressure: 0.000124mmHg at 25°C
- Merck: 14,851
- pka: 3.5(at 25℃)
- Solubility: Soluble in ethanol and ether, slightly soluble in water.
Aspirin Security Information
-
Symbol:
- Prompt:dangerous
- Signal Word:Danger
- Hazard Statement: H301,H315,H319,H335
- Warning Statement: P261,P301+P310,P305+P351+P338
- Hazardous Material transportation number:UN 1851
- WGK Germany:1
- Hazard Category Code: 22-36/37/38
- Safety Instruction: S26-S36/37/39
- RTECS:VO0700000
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Hazardous Material Identification:
- Storage Condition:The warehouse is ventilated and dry at low temperature, and stored separately from oxidants and food additives
- HazardClass:6.1
- PackingGroup:III
- TSCA:Yes
- Toxicity:LD50 orally in mice, rats: 1.1, 1.5 g/kg (Hart)
- Packing Group:III
- Risk Phrases:R22; R36/37/38
- Safety Term:S26;S36/37/39
- Packing Group:III
Aspirin Customs Data
- HS CODE:3004909090
- Customs Data:
China Customs Code:
2916310020Overview:
2916310020 2-(Acetoxy group)Benzoic acid Tax refund rate:0.0% Regulatory conditions:S(Import and Export Pesticide Registration Certificate)
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Regulatory conditions:
S.Import and Export Pesticide Registration Certificate
Summary:
2916310020 2-acetoxybenzoic acid
Aspirin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | PHR1003-1G |
Aspirin |
50-78-2 | 1g |
¥1399.27 | 2025-01-16 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | A3160-1VL |
Aspirin |
50-78-2 | analytical standard | 1VIAL |
¥1265.69 | 2022-02-23 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | A3160-5X1VL |
Aspirin |
50-78-2 | analytical standard | 5X1VIAL |
¥5942.15 | 2022-02-23 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | BP617 |
Aspirin |
50-78-2 | 100mg |
¥2050.66 | 2023-04-25 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1044006-500MG |
Aspirin |
50-78-2 | 500mg |
¥3302.56 | 2025-01-11 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | A0200000 |
Aspirin |
50-78-2 | European Pharmacopoeia (EP) Reference Standard | ¥2654.27 | 2022-02-23 | ||
| Matrix Scientific | 134531-1g |
2-(Acetyloxy)benzoic acid, 95%+ |
50-78-2 | 95% | 1g |
$101.00 | 2023-09-10 | |
| Matrix Scientific | 134531-2.500g |
2-(Acetyloxy)benzoic acid, 95%+ |
50-78-2 | 95% | 2.500g |
$215.00 | 2023-09-10 | |
| Matrix Scientific | 134531-5g |
2-(Acetyloxy)benzoic acid, 95%+ |
50-78-2 | 95% | 5g |
$323.00 | 2023-09-10 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci15654-50mg |
Aspirin (Acetylsalicylic acid) |
50-78-2 | 98% | 50mg |
¥617.00 | 2023-09-09 |
Aspirin Production Method
Production Method 1
Aspirin Raw materials
Aspirin Preparation Products
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Aspirin Related Literature
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Y. Akdogan,M. Emrullahoglu,D. Tatlidil,M. Ucuncu,G. Cakan-Akdogan Phys. Chem. Chem. Phys. 2016 18 22531
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Riccardo Montis,Michael B. Hursthouse,H. C. Stephen Chan,John Kendrick,Frank J. J. Leusen CrystEngComm 2012 14 1672
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C. N. Banti,A. D. Giannoulis,N. Kourkoumelis,A. M. Owczarzak,M. Poyraz,M. Kubicki,K. Charalabopoulos,S. K. Hadjikakou Metallomics 2012 4 545
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Jimin Park,Megan A. Kelly,Jason X. Kang,Siddarth S. Seemakurti,Jasmine L. Ramirez,Marta C. Hatzell,Carsten Sievers,Andreas S. Bommarius Green Chem. 2021 23 7488
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5. Assemblies of aziridinemethanolsPeter J. J. A. Buijnsters,Martinus C. Feiters,René de Gelder,Peter ten Holte,Roeland J. M. Nolte,Arthur M. A. Pistorius,Nico A. J. M. Sommerdijk,Sandy A. C. Verhaegen,Binne Zwanenburg J. Mater. Chem. 2001 11 269
Additional information on Aspirin
The Comprehensive Guide to Aspirin (CAS No. 50-78-2): Properties, Applications, and Market Insights
Aspirin, scientifically known as acetylsalicylic acid (CAS No. 50-78-2), is one of the most widely recognized and utilized pharmaceutical compounds in the world. With its origins tracing back to the 19th century, Aspirin has evolved from a simple pain reliever to a multifaceted drug with diverse applications. This article delves into the chemical properties, medical uses, and current market trends of Aspirin, while addressing common questions and concerns from users and researchers alike.
The chemical structure of Aspirin consists of a benzene ring with two functional groups: a carboxylic acid and an ester. This unique configuration contributes to its anti-inflammatory, analgesic, and antipyretic properties. Over the years, Aspirin has become a staple in households and medical facilities, often referred to as the "wonder drug" due to its versatility. Its ability to inhibit the production of prostaglandins makes it effective in reducing pain, fever, and inflammation.
One of the most searched topics related to Aspirin is its role in cardiovascular health. Studies have shown that low-dose Aspirin can help prevent heart attacks and strokes by reducing blood clot formation. This has led to its widespread use as a preventive medication for individuals at risk of cardiovascular diseases. However, it's crucial to consult a healthcare professional before starting any Aspirin regimen, as improper use can lead to side effects such as gastrointestinal bleeding.
Another hot topic is the potential role of Aspirin in cancer prevention. Emerging research suggests that long-term use of Aspirin may reduce the risk of certain cancers, including colorectal cancer. While these findings are promising, further studies are needed to establish definitive guidelines. This has sparked considerable interest among both the scientific community and the general public, making it a frequently searched query in medical databases and health forums.
In addition to its medical applications, Aspirin has found uses in other fields. For instance, it is sometimes employed in skincare for its anti-inflammatory properties, particularly in treating acne and reducing redness. Some DIY enthusiasts even use crushed Aspirin tablets as a home remedy for minor skin irritations. However, dermatologists caution against unsupervised use, as it may cause skin sensitivity or allergic reactions in some individuals.
The global market for Aspirin remains robust, driven by its affordability and widespread availability. With increasing awareness of its preventive benefits, demand is expected to grow steadily. Manufacturers are also exploring sustainable production methods to reduce environmental impact, aligning with the growing trend of eco-friendly pharmaceuticals. This shift has garnered attention from environmentally conscious consumers and investors alike.
Despite its benefits, Aspirin is not without controversies. Debates continue regarding its optimal dosage, long-term effects, and suitability for different age groups. For example, the use of Aspirin in elderly patients has been a subject of recent studies, with some suggesting a reevaluation of its risks versus benefits. These discussions highlight the importance of ongoing research and personalized medical advice.
In conclusion, Aspirin (CAS No. 50-78-2) remains a cornerstone of modern medicine, with applications extending far beyond its original purpose. From pain relief to heart health and potential cancer prevention, its versatility continues to captivate researchers and users worldwide. As science advances, we can expect even more discoveries about this remarkable compound, solidifying its place in both medicine and history.
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